Cas no 1211519-40-2 (2-(Aminomethyl)pyrimidine-5-carbonitrile)

2-(Aminomethyl)pyrimidine-5-carbonitrile structure
1211519-40-2 structure
Product Name:2-(Aminomethyl)pyrimidine-5-carbonitrile
CAS No:1211519-40-2
MF:C6H6N4
MW:134.13863992691
CID:4685887
Update Time:2023-08-15

2-(Aminomethyl)pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(Aminomethyl)pyrimidine-5-carbonitrile
    • Inchi: 1S/C6H6N4/c7-1-5-3-9-6(2-8)10-4-5/h3-4H,2,8H2
    • InChI Key: PPBLMGBYFOIYTK-UHFFFAOYSA-N
    • SMILES: N1C=C(C#N)C=NC=1CN

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Topological Polar Surface Area: 75.6
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